![molecular formula C13H15ClO B8565166 [2-(4-chlorophenyl)cyclohexen-1-yl]methanol](/img/structure/B8565166.png)
[2-(4-chlorophenyl)cyclohexen-1-yl]methanol
Cat. No. B8565166
M. Wt: 222.71 g/mol
InChI Key: VASURXMSWITTFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09156856B2
Procedure details
To a solution of oxalyl chloride (1.1 g, 8.63 mmol) in dichloromethane (30 ml) at −78° C. was added dimethylsulfoxide (6.12 mL, 86 mmol). The mixture was stirred at −78° C. for 30 minutes, and then a solution of Example 8C (1.2 g, 5.75 mmol) in dichloromethane (10 mL) was added. The mixture was stirred at −78° C. for two hours before the addition of triethylamine (10 mL). The mixture was stirred overnight and the temperature was allowed to rise to room temperature. The mixture was diluted with ether (300 mL) and washed with water, brine and dried over Na2SO4. Evaporation of solvent and column purification (5% ethyl acetate in hexane) gave title compound.
Identifiers
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REACTION_CXSMILES
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C(Cl)(=O)C(Cl)=O.CS(C)=O.[Cl:11][C:12]1[CH:17]=[CH:16][C:15]([C:18]2[CH2:23][CH2:22][CH2:21][CH2:20][C:19]=2[CH2:24][OH:25])=[CH:14][CH:13]=1.C(N(CC)CC)C>ClCCl.CCOCC>[Cl:11][C:12]1[CH:13]=[CH:14][C:15]([C:18]2[CH2:23][CH2:22][CH2:21][CH2:20][C:19]=2[CH:24]=[O:25])=[CH:16][CH:17]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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|
Name
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|
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Quantity
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6.12 mL
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|
Type
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reactant
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Smiles
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CS(=O)C
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|
Name
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|
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Quantity
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30 mL
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|
Type
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solvent
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|
Smiles
|
ClCCl
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Step Two
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Name
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|
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Quantity
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1.2 g
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|
Type
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reactant
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|
Smiles
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ClC1=CC=C(C=C1)C1=C(CCCC1)CO
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|
Name
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|
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Quantity
|
10 mL
|
|
Type
|
solvent
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|
Smiles
|
ClCCl
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Step Three
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Name
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|
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Four
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Name
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|
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Quantity
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300 mL
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred at −78° C. for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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|
Details
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to rise to room temperature
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WASH
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Type
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WASH
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Details
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washed with water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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|
Details
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Evaporation of solvent and column purification (5% ethyl acetate in hexane)
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
